4-(Benzyloxy)pyridine N-oxide

• IUPAC Name: 1-oxido-4-phenylmethoxypyridin-1-ium
• InChI: InChI=1S/C12H11NO2/c14-13-8-6-12(7-9-13)15-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: SUSQPKJQYWTFPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=[N+](C=C2)[O-]
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID20304350
• Molecular Weight: 201.22 g/mol
• Solubility: >30.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 2683-66-1

Description

4-(Benzyloxy)pyridine N-oxide is a 4-substituted pyridine-1-oxide. It undergoes hydrogenation over palladium to afford pyridine. It participates in the stereoselective synthesis of substituted pyridines, piperidines, and piperazines.

Synthesis Analysis

Pyridine N-oxides are a class of mild Lewis bases that can activate certain kinds of Lewis acidic parts of molecules and hence increase reactivity of its nucleophilic part towards various reactions with electrophiles. This review aims to summarize the applications of various non-chiral and chiral pyridine N-oxides in catalysis of a variety of reactions.

Molecular Structure Analysis

The molecular structure of pyridine N-oxide has been determined by gas phase electron diffraction. The Empirical Formula (Hill Notation) of 4-(Benzyloxy)pyridine N-oxide is C12H11NO2.

Chemical Reactions Analysis

4-(Benzyloxy)pyridine N-oxide undergoes hydrogenation over palladium to afford pyridine. It participates in the stereoselective synthesis of substituted pyridines, piperidines, and piperazines.

Physical And Chemical Properties Analysis

The molecular weight of 4-(Benzyloxy)pyridine N-oxide is 201.22. The melting point is 178-179 °C (dec.) (lit.).

Scientific Research Applications

Synthesis of Pyridone Derivatives

4-(Benzyloxy)pyridine N-oxide serves as an intermediate in the synthesis of 4-Hydroxy-1-methyl-2-pyridone , which is a reactant used in the synthesis of 3-deaza-3-halouracil nucleosides . .

Stereoselective Synthesis

This compound is involved in the stereoselective synthesis of substituted pyridines, piperidines, and piperazines. .

Hydrogenation Reactions

It undergoes hydrogenation over palladium to afford pyridine. .

Research Use Only (RUO) Applications

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Mechanism of Action

Target of Action

4-(Benzyloxy)pyridine N-oxide is a 4-substituted pyridine-1-oxide

Mode of Action

The compound undergoes hydrogenation over palladium to afford pyridine . This suggests that its mode of action might involve a reduction process where it loses its oxide group.

Biochemical Pathways

The compound participates in the stereoselective synthesis of substituted pyridines, piperidines, and piperazines . These are important classes of compounds in medicinal chemistry, suggesting that 4-(Benzyloxy)pyridine N-oxide might be involved in various biochemical pathways.

Safety and Hazards

4-(Benzyloxy)pyridine N-oxide causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust, wash face, hands, and any exposed skin thoroughly after handling, do not eat, drink or smoke when using this product, wear protective gloves/protective clothing/eye protection/face protection, and use only outdoors or in a well-ventilated area.

Future Directions

Photocatalysis unlocks high energy species able both to circumvent the inherent low reactivity of the greenhouse gas and oxidant N2O (E0 (N2O/N2) = +1.77 V vs. SHE), and to reduce pyridine N-oxides (E1/2 (pyridine N-oxide/pyridine) = −1.04 V vs. SHE). The rhenium complex [Re (4,4′-tBu-bpy) (CO)3Cl] proved to be efficient in performing both reactions under ambient conditions, enabling the deoxygenation of N2O as well as synthetically relevant and functionalized pyridine N-oxides.

Synthesis routes and methods

Procedure details

To a DMF suspension (200 mL) of sodium hydride (60% oilyness, 7.50 g, 0.188 mmol), benzyl alcohol (20.3 mL) was added under cooling with ice, and stirred for an hour at room temperature. Then 4-nitropyridine 1-oxide (25.5 g, 182 mmols) was added little by little under stirring, followed by an hour's stirring at room temperature. The solvent was concentrated under reduced pressure and chloroform (1 L) was added to the resulting residue. The insoluble matter was filtered using Celite (100 g). The filtrate was concentrated and to which acetone was added to provide the title compound (24.8 g, 69%).

Q & A

Q1: What is the role of 4-(Benzyloxy)pyridine N-oxide in the synthesis of the luminescent thermometers described in the paper?

A1: 4-(Benzyloxy)pyridine N-oxide (benpyo) acts as a bulky, red-emissive linker in the construction of the three-dimensional (3D) polycyanidometallate-based materials. [] It coordinates to the metal centers, influencing the overall structure and properties of the resulting frameworks. Specifically, the presence of benpyo contributes to the luminescence properties of the materials, enabling their potential use as temperature sensors.